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Compound Name: ]
propanamine

CAS No.: 1391026-60-0

Cat. No.: B1470930

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAS number 1391026-60-0 identifies the chemical compound tert-butyl (1-bromo-2-
methylpropan-2-yl)carbamate. This document serves as a comprehensive technical guide,
consolidating available data on its chemical properties and primary applications. It is important
to note at the outset that, based on extensive review of publicly available scientific literature
and chemical databases, this compound is utilized as a chemical intermediate in organic
synthesis. There is currently no documented evidence of its use as a therapeutic agent or any
inherent biological or pharmacological activity. Therefore, this guide will focus on its chemical
characteristics and synthetic utility rather than biological applications, which are not supported
by current knowledge.

Core Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl (1-bromo-2-methylpropan-2-
yl)carbamate is presented below. This data is essential for its handling, storage, and application
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in synthetic chemistry.

Property Value Reference(s)

] tert-butyl (1-bromo-2-
Chemical Name [1112][3]
methylpropan-2-yl)carbamate

CAS Number 1391026-60-0 [11[2][3]
Molecular Formula CoH1sBrNO:2 [1112][3]
Molecular Weight 252.15 g/mol [11[2][3]
Physical Form White solid [1]
Purity Typically 297% [1]

0-8 °C or under -20°C in an
Storage Temperature _ [1][4]
inert atmosphere

SMILES Code CC(NC(OC(C)(C)C)=0)(C)CBr  [2]

CLUAOIWMMSXCAI-
InChl Key [1][2]
UHFFFAOYSA-N

Chemical Structure and Synthesis

The structure of tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate features a carbamate
functional group with a tert-butyl protecting group on the nitrogen atom, and a bromine atom on
a neopentyl-like scaffold. This combination of a protected amine and a reactive alkyl halide
makes it a useful building block in organic synthesis.

Diagram: Molecular Structure of tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate
Caption: 2D representation of CAS 1391026-60-0.

While specific, detailed synthetic protocols for tert-butyl (1-bromo-2-methylpropan-2-
yl)carbamate are proprietary to chemical suppliers, its structure suggests a likely synthetic
pathway involving the bromination of a corresponding alcohol precursor, which is itself derived
from an amino alcohol protected with a tert-butoxycarbonyl (Boc) group. The Boc protecting
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group is standard in organic synthesis for its stability in various reaction conditions and its ease
of removal under acidic conditions.

Applications in Organic Synthesis

As a bifunctional molecule, tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate serves as a
versatile building block.[5] The presence of a bromine atom allows for nucleophilic substitution
reactions, while the Boc-protected amine can be deprotected to reveal a primary amine for
subsequent reactions such as amidation or alkylation. This dual functionality allows for the
stepwise construction of more complex molecules.[5]

Carbamate-containing compounds, in general, are widely used in medicinal chemistry. The
carbamate group can act as a stable bioisostere for amide or ester bonds, and the Boc
protecting group is a cornerstone of peptide and complex molecule synthesis. While this
specific compound is an intermediate, it could potentially be used in the synthesis of more
complex molecules that may have biological activity. However, no such applications for CAS
1391026-60-0 have been documented in the public domain.

Absence of Biological and Pharmacological Data

A thorough search of scientific databases and literature reveals a lack of information on the
biological properties of tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate. Specifically, there is
no available data on:

e Mechanism of Action: The compound has not been identified as having any specific
biological target or mechanism of action.

o Pharmacological Activity: There are no reports of this compound being tested for any
pharmacological effects, such as enzyme inhibition, receptor binding, or cellular responses.

» Preclinical or Clinical Studies: The compound is not listed in any preclinical or clinical trial
databases.

» Signaling Pathway Modulation: There is no evidence to suggest that this compound
modulates any known biological signaling pathways.
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o Potency Data (ICso/ECso): No potency values have been published, which is consistent with
its role as a chemical intermediate rather than a bioactive compound.

Given this absence of biological data, it is not possible to provide experimental protocols for
cell-based assays or in vivo studies, as the scientific premise for such experiments is currently
non-existent.

Safety and Handling

Based on supplier safety data sheets, tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate is
associated with the following hazard statements:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[1]

Standard laboratory personal protective equipment, including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, please refer to the Material
Safety Data Sheet (MSDS) from your supplier.

Conclusion

In summary, CAS number 1391026-60-0, or tert-butyl (1-bromo-2-methylpropan-2-
yl)carbamate, is a chemical intermediate with utility in organic synthesis. Its value lies in its
bifunctional nature as a Boc-protected amine and an alkyl bromide. For researchers and drug
development professionals, it is crucial to understand that this compound is a building block
and not a bioactive agent. All available evidence points to its use in the construction of other
molecules, and there is no indication of any inherent pharmacological properties. Therefore, its
application should be considered strictly within the realm of synthetic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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